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Compound of Interest

Compound Name: 3-Decen-2-one

Cat. No.: B3420352 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of 3-Decen-2-one, a versatile aliphatic ketone used in agricultural and fragrance

research. Adherence to these protocols is critical for minimizing risks and ensuring operational

integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
3-Decen-2-one is a combustible liquid that poses several health risks. It may be fatal if

swallowed and enters the airways, causes skin irritation, is harmful if inhaled, and causes

serious eye irritation.[1][2][3] Therefore, the use of appropriate Personal Protective Equipment

(PPE) is mandatory.

Recommended Personal Protective Equipment (PPE) for Handling 3-Decen-2-one:
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Protection Type Recommended Equipment Standard/Specification

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

Conforming to EN 166 (EU) or

NIOSH (US).[4]

Skin Protection

Chemical impermeable gloves

and fire/flame resistant,

impervious clothing.

Specific glove material

breakthrough times should be

confirmed with the

manufacturer for this specific

chemical.

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or if irritation or other

symptoms are experienced.

For firefighting, a self-

contained breathing apparatus

(SCBA) is necessary.[4]

NIOSH (US) or CEN (EU)

approved respirators.

Quantitative Safety Data
A summary of the key quantitative safety data for 3-Decen-2-one is provided below to inform

risk assessments and handling procedures.
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Property Value

Flash Point 92 °C (197.6 °F) - closed cup

Boiling Point 125 °C at 12 mmHg

Density 0.847 g/mL at 25 °C

Vapor Pressure 0.308 mmHg at 25 °C[5]

Acute Oral Toxicity Category IV (U.S. EPA)[6]

Acute Dermal Toxicity Category IV (U.S. EPA)[6]

Acute Inhalation Toxicity Category III (U.S. EPA)[6]

Eye Irritation Category II (U.S. EPA)[6]

Dermal Irritation Category II (U.S. EPA)[6]

Operational Plan: Step-by-Step Handling Procedure
This section provides a procedural workflow for the safe handling of 3-Decen-2-one from

preparation to the conclusion of an experiment.

1. Preparation and Precautionary Measures:

Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical

fume hood.

Ignition Sources: Remove all sources of ignition from the handling area. Use spark-proof

tools and explosion-proof equipment.[4]

PPE Donning: Before handling, put on all required PPE as specified in the table above.

2. Handling the Chemical:

Avoid Contact: Prevent direct contact with skin and eyes.[4][7]

Avoid Inhalation: Avoid breathing any mist, gas, or vapors that may be generated.[4][7]
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Dispensing: When transferring or dispensing the chemical, do so carefully to minimize

splashing or aerosol generation.

3. Post-Handling Procedures:

Decontamination: After handling, wash hands and any exposed skin thoroughly with soap

and water.

PPE Doffing: Remove PPE carefully to avoid cross-contamination.

Storage: Store 3-Decen-2-one in a cool, dry, and well-ventilated place in a tightly closed

container.[7] Opened containers must be resealed carefully and kept upright to prevent

leakage.[7]

Emergency and Disposal Plan
First-Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration and seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor.[4]

Eye Contact: Rinse eyes with pure water for at least 15 minutes. Seek immediate medical

attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Accidental Release:

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage. Do not allow the chemical to enter drains.[4]
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Absorb: Soak up the spill with an inert absorbent material.

Collect: Use spark-proof tools to collect the absorbed material and place it in a suitable,

closed container for disposal as hazardous waste.[4][7]

Disposal Plan:

All waste materials, including contaminated absorbent materials and empty containers, should

be disposed of as hazardous waste in accordance with local, state, and federal regulations.[4]

[7]

Visual Workflow for Handling 3-Decen-2-one
The following diagram illustrates the logical workflow for the safe handling of 3-Decen-2-one.
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1. Preparation
- Assess Risks

- Ensure Ventilation
- Remove Ignition Sources

2. Don PPE
- Safety Goggles

- Impermeable Gloves
- Protective Clothing

3. Chemical Handling
- Avoid Contact & Inhalation

- Use Spark-Proof Tools

4. Post-Handling
- Decontaminate

- Doff PPE
- Store Chemical Properly

Emergency Procedures
- First Aid

- Spill Response

5. Waste Disposal
- Collect Hazardous Waste
- Dispose per Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Decen-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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